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Compound Name: Spiro[2.4]hepta-1,4,6-triene

CAS No.: 14867-84-6

Cat. No.: B14704570

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spiro compounds, characterized by their unique three-dimensional structure where two rings

are linked by a single common atom, have emerged as a significant class of materials in

various fields, including pharmaceuticals and materials science.[1][2] Their rigid and orthogonal

geometry imparts desirable properties such as high glass transition temperatures (Tg), good

morphological stability, and the ability to prevent intermolecular aggregation.[3][4] These

characteristics make them highly attractive for applications in organic electronics, particularly in

organic light-emitting diodes (OLEDs) and perovskite solar cells (PSCs).[1][4] This document

provides an overview of the key applications of spiro compounds in materials science, along

with detailed protocols for their synthesis and device fabrication.
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Spiro compounds are most prominently used as hole-transporting materials (HTMs) in PSCs.

The benchmark material, 2,2′,7,7′-tetrakis(N,N-di-p-methoxyphenylamine)-9,9′-spirobifluorene

(spiro-OMeTAD), has been instrumental in achieving high power conversion efficiencies

(PCEs) in PSCs.[5][6] The spiro structure provides a suitable energy level for efficient hole

extraction from the perovskite layer and blocks electrons, while its amorphous nature ensures

good film formation.[3] However, spiro-OMeTAD suffers from drawbacks such as complex

synthesis, high cost, and the need for dopants to improve its conductivity, which can affect the

long-term stability of the device.[5][7] Consequently, significant research efforts are directed

towards developing novel spiro-based HTMs to overcome these limitations.[3][8]

Performance of Spiro-Based Hole Transport Materials in
Perovskite Solar Cells
The following table summarizes the performance of various spiro compounds as HTMs in

perovskite solar cells.

HTM Voc (V)
Jsc
(mA/cm2)

FF PCE (%) Reference

spiro-

OMeTAD
1.04 19.20 0.74 14.84 [6]

WY-1 1.05 19.48 0.69 14.20 [6]

spiro-MeTAD

(1)
- - - 17.2 [9]

spiro-MeTAD

(2)
- - - 17.05 [9]

SF-MPA-MCz - - - 24.53 [8]

CW4 - - - 16.56 [10]
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The unique properties of spiro compounds make them versatile materials for various roles in

OLEDs, including as hosts, emitters, and charge-transporting materials.[4] The rigid spiro

skeleton helps to achieve high triplet energies, which is crucial for host materials in

phosphorescent OLEDs (PhOLEDs) and thermally activated delayed fluorescence (TADF)

OLEDs.[4][11] The orthogonal arrangement of the molecular units in spiro compounds can also

be exploited to design efficient TADF emitters with small singlet-triplet energy splitting (ΔEST).

[12][13]

Performance of Spiro-Based Materials in OLEDs
The following table presents the performance of different spiro compounds in OLEDs.

Spiro
Compound

Role in
OLED

Emitter
Type

EQEmax
(%)

Color Reference

SFX-PO-DPA Emitter TADF 11
Sky-blue to

Green
[12][14]

SFX-PO-

DPA-OMe
Emitter TADF 16

Sky-blue to

Green
[12][14]

SFX-PO-

DPA-Me
Emitter TADF 23

Sky-blue to

Green
[14][15]

3,3',6,6'-

TDTA-SBF
HTM

Phosphoresc

ent

26.1 (Red),

26.4 (Green),

25.4 (Blue)

RGB [16][17]

SFX-2BN Emitter TADF 24.8 Blue [18][19]

SFX-3BN Emitter TADF 33.4 Sky-blue [18][19]

Experimental Protocols
Protocol 1: Synthesis of spiro-OMeTAD
This protocol describes a sustainable and efficient synthesis of spiro-OMeTAD.[12]
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Starting Materials

Buchwald-Hartwig Amination

Purification

Final Product

2,2',7,7'-Tetrabromo-9,9'-spirobifluorene

Heat at 110 °C for 24 h under Nitrogen

4,4'-dimethoxydiphenylamine Pd(OAc)2, XPhos, K3PO4 Toluene

Chromatographic Purification

spiro-OMeTAD
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FTO Substrate

Electron Transport Layer (e.g., SnO2)

Perovskite Absorber Layer

Hole Transport Layer (spiro-OMeTAD)

Metal Contact (e.g., Gold)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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